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Compound of Interest

Compound Name: AF430 tetrazine

Cat. No.: B12383627 Get Quote

Executive Summary
AF430 Tetrazine is a yellow-green fluorescent probe utilized in bioorthogonal chemistry,

specifically the Inverse Electron Demand Diels-Alder (IEDDA) reaction with Trans-Cyclooctene

(TCO). While the core fluorophore (Alexa Fluor® 430 equivalent) is hydrophilic due to

sulfonation, the tetrazine moiety introduces specific stability and solubility constraints.

Core Directive: To maximize labeling efficiency and reagent shelf-life, always reconstitute

AF430 Tetrazine in anhydrous DMSO or DMF to create a high-concentration stock solution.

Aqueous buffers should only be used for the final dilution immediately prior to the labeling

reaction. Direct dissolution in water for storage is contraindicated due to hydrolytic degradation

risks.

Chemical Basis & Solubility Profile[1][2][3][4][5][6]
Structural Determinants
The solubility profile of AF430 Tetrazine is governed by two competing structural domains:

The Fluorophore (Hydrophilic): AF430 is typically a sulfonated coumarin derivative (e.g.,

pyrano[3,2-g]quinolin backbone). The sulfonate groups (

) provide high aqueous solubility and prevent aggregation in biological media.
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The Tetrazine Handle (Hydrophobic/Reactive): The tetrazine group (often a methyl- or

phenyl-tetrazine) is less polar. More importantly, it is a reactive electrophile. While relatively

stable, it is susceptible to nucleophilic attack (hydrolysis) or reduction in aqueous

environments over prolonged periods.

Solvent Compatibility Matrix
The following table summarizes the solubility limits and stability implications for AF430
Tetrazine in common solvents.

Parameter
Anhydrous DMSO

(Recommended)
Water / PBS

(Working Only)
Methanol / Ethanol

Solubility Limit High (> 10 mM) Moderate (~1–5 mM)* Moderate

Stability (24h @ RT) High (Inert) Low (Hydrolysis risk)
Low (Nucleophilic

attack)

Storage Potential
Excellent (-20°C,

desiccated)
Do Not Store Not Recommended

Primary Use
Stock Solution

Preparation

Final Reaction

Medium

Fixation (Post-

labeling)

*Note: While chemically soluble in water, preparing stock solutions in water is discouraged due

to rapid degradation kinetics compared to organic solvents.

Stability Mechanisms: The Case for DMSO
Using DMSO (Dimethyl Sulfoxide) is not merely about solubility; it is a stability control measure.

Hydrolytic Degradation: In aqueous solutions, the electron-deficient tetrazine ring can

undergo slow hydrolysis, losing its ability to react with TCO. This follows pseudo-first-order

kinetics, accelerated by pH extremes and temperature.

Stock Integrity: A 10 mM stock in anhydrous DMSO stored at -20°C retains >90% reactivity

for months. The same concentration in water may degrade significantly within days, leading

to "dark" labeling (fluorophore present, but non-reactive).
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Operational Workflow: Reconstitution & Labeling
The following protocol ensures maximum reactive integrity of the probe.

Materials Required[6]
Lyophilized AF430 Tetrazine (Store at -20°C, dark).

Anhydrous DMSO (PCR-grade, sterile).

Labeling Buffer: PBS pH 7.4 or HBSS (Avoid primary amines if using NHS-ester variants; for

Tetrazine, amines are permissible but pH should be neutral).

Step-by-Step Protocol
Step 1: Equilibration Allow the vial of lyophilized AF430 Tetrazine to warm to room temperature

before opening. This prevents condensation of atmospheric moisture, which degrades the

reagent.

Step 2: Stock Preparation (The "Master Mix") Dissolve the powder in anhydrous DMSO to a

concentration of 5–10 mM.

Calculation: For 1 mg of AF430 Tetrazine (MW ~600–750 g/mol , check specific lot), add

approx. 130–200 µL DMSO.

Action: Vortex vigorously for 30 seconds. Ensure no particulates remain.

Step 3: Aliquoting Do not store the bulk stock. Aliquot into single-use volumes (e.g., 5–10 µL) in

light-protective tubes. Flash freeze and store at -20°C.

Step 4: Working Solution (Just-in-Time) Immediately before labeling, dilute the DMSO stock

into your aqueous buffer.

Target Concentration: Typically 1–10 µM for live-cell imaging; up to 100 µM for protein

conjugation.

Solvent Tolerance: Ensure the final DMSO concentration in the biological sample is < 1%

(v/v) to prevent cytotoxicity or protein denaturation.
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Workflow Visualization

Solvent Environment

Lyophilized AF430
(Store -20°C)

Equilibrate to RT
(Prevent Condensation)

Step 1

Dissolve in Anhydrous DMSO
(Stock: 5-10 mM)

Step 2: Solubilization

Aliquot & Freeze
(-20°C, Dark)

Storage

Dilute in Buffer (PBS)
(Working: 1-10 µM)

Step 3: Thaw & Dilute

IEDDA Reaction
(Target: TCO-Tag)

Step 4: Immediate Use

Click to download full resolution via product page

Caption: Optimized workflow for AF430 Tetrazine handling. Blue nodes indicate organic

solvent phase; Green indicates aqueous phase.
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Issue Probable Cause Corrective Action

Precipitation upon dilution
Stock concentration too high or

buffer too cold.

Dilute DMSO stock into an

intermediate buffer volume

with vortexing. Ensure buffer is

at RT.

Low Labeling Efficiency
Hydrolysis of Tetrazine (Old

aqueous stock).

Discard aqueous stocks.

Always use fresh dilutions from

DMSO aliquots.

High Background
Non-specific hydrophobic

binding.

AF430 is hydrophilic, but

tetrazine adds hydrophobicity.

Add 0.1% Tween-20 or BSA to

wash buffers.

No Fluorescence
Photobleaching or wrong filter

set.

AF430 requires ~430 nm

excitation (Violet/Blue laser).

Standard 488 nm lasers excite

it poorly (~10-20% efficiency).
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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